Cas no 2090832-20-3 (1-(4-Methylphenyl)-D-proline)

1-(4-Methylphenyl)-D-proline is a chiral proline derivative featuring a 4-methylphenyl substituent, which enhances its utility in asymmetric synthesis and catalysis. The D-configuration of the proline moiety makes it particularly valuable for stereoselective transformations, such as organocatalytic reactions, where enantioselectivity is critical. Its structural rigidity and aromatic substitution contribute to improved stability and reactivity in synthetic applications. This compound is commonly employed in pharmaceutical research and fine chemical synthesis, offering precise control over stereochemistry. Its compatibility with a range of reaction conditions and functional groups further underscores its versatility in organic and medicinal chemistry workflows.

1-(4-Methylphenyl)-D-proline structure

Product name:1-(4-Methylphenyl)-D-proline

CAS No:2090832-20-3

MF:C₁₂H₁₅NO₂

MW:205.253003358841

MDL:MFCD22407598

CID:4674632

PubChem ID:131281704

1-(4-Methylphenyl)-D-proline Chemical and Physical Properties

Names and Identifiers

- 1-(4-Methylphenyl)-D-proline
- p-Tolyl-d-proline
- (2R)-1-(4-methylphenyl)pyrrolidine-2-carboxylic acid
- 2090832-20-3
- AS-59309
- AKOS037645261
- D94145
- MDL： MFCD22407598
- Inchi： 1S/C12H15NO2/c1-9-4-6-10(7-5-9)13-8-2-3-11(13)12(14)15/h4-7,11H,2-3,8H2,1H3,(H,14,15)/t11-/m1/s1
- InChI Key： YDQNTBQBTVUYIG-LLVKDONJSA-N
- SMILES： OC([C@H]1CCCN1C1C=CC(C)=CC=1)=O

Computed Properties

Exact Mass: 205.110278721 g/mol
Monoisotopic Mass: 205.110278721 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 40.5
Molecular Weight: 205.25

1-(4-Methylphenyl)-D-proline Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Key Organics Ltd	AS-59309-100MG	(2R)-1-(4-methylphenyl)pyrrolidine-2-carboxylic acid	2090832-20-3	>95%	100mg	£211.23	2025-02-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M908534-250mg	1-(4-Methylphenyl)-D-proline	2090832-20-3	95%	250mg	￥1,494.00	2022-01-10
eNovation Chemicals LLC	D757828-100mg	1-(4-Methylphenyl)-D-proline	2090832-20-3	95%	100mg	$210	2023-05-17
eNovation Chemicals LLC	D757828-1g	1-(4-Methylphenyl)-D-proline	2090832-20-3	95%	1g	$520	2023-05-17
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M908534-1g	1-(4-Methylphenyl)-D-proline	2090832-20-3	95%	1g	￥4,320.00	2022-01-10
Key Organics Ltd	AS-59309-1G	(2R)-1-(4-methylphenyl)pyrrolidine-2-carboxylic acid	2090832-20-3	>95%	1g	£551.00	2025-02-08